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Compound of Interest

Compound Name: CellTracker Blue CMF2HC Dye

Cat. No.: B8470942

For Researchers, Scientists, and Drug Development Professionals

Introduction

CellTracker™ Blue CMF2HC (4-chloromethyl-6,8-difluoro-7-hydroxycoumarin) is a fluorescent
dye designed for the long-term tracking of live cells.[1][2] Its membrane-permeant nature allows
it to easily cross into living cells, where it undergoes a glutathione S-transferase-mediated
reaction with intracellular thiols.[2][3] This reaction transforms the dye into a cell-impermeant
fluorescent conjugate that is well-retained, stable, and non-toxic at working concentrations.[1]
[2] The bright blue fluorescence is maintained for at least 72 hours and is passed down to
daughter cells through several generations, but not to adjacent cells in a population, making it
an ideal tool for a variety of applications in cell biology and drug development.[1][2]
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Property Value Reference
Molecular Formula C10H5CIF203 [4]
Molecular Weight 246.59 g/mol [41[5]
Excitation (max) 371 nm [1]
Emission (max) 464 nm [1]
Solubility DMSO [4]

<-20°C, desiccated, protected
Storage _ [2]

from light

Recommended Staining Conditions

Parameter Recommendation Reference

Stock Solution

10 mM in high-quality DMSO

[1]

Working Concentration

0.5-25 pM in serum-free

[2][6]

medium
Long-term staining (>3 days) 5-25 uM [2]
Short-term experiments (e.g.,

0.5-5 uM [2]

viability)

Incubation Time

15-45 minutes at 37°C

[6]

Post-incubation

Incubate in fresh medium for

30 minutes

Mechanism of Action and Intracellular Retention

CellTracker™ Blue CMF2HC freely diffuses across the cell membrane. Once inside the cell, the

chloromethyl group reacts with intracellular thiols, primarily glutathione, in a reaction mediated

by glutathione S-transferase (GST). This covalent bond forms a fluorescent dye-thioether

adduct that is membrane-impermeant and is retained within the cell.
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Mechanism of CellTracker™ Blue CMF2HC retention.

Experimental Protocols
Preparation of Reagents

e 10 mM Stock Solution: Before opening, allow the vial of CellTracker™ Blue CMF2HC to
warm to room temperature. Dissolve the lyophilized powder in high-quality DMSO to a final
concentration of 10 mM.[1]

¢ Working Solution: Dilute the 10 mM stock solution in serum-free medium to the desired final
working concentration (0.5-25 uM). Warm the working solution to 37°C before use.
Important: Avoid using amine- and thiol-containing buffers.[1][2]

Staining Protocol for Adherent Cells
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Start: Adherent cells at desired confluence

Remove culture medium

:

Add pre-warmed working solution

:

Incubate for 15-45 minutes at 37°C

:

Remove working solution

:

Add fresh, pre-warmed medium

:

Incubate for 30 minutes at 37°C

Image with fluorescence microscope

Click to download full resolution via product page

Workflow for staining adherent cells.

+ Grow adherent cells to the desired confluence on coverslips or in a culture dish.
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* Remove the culture medium.

e Add the pre-warmed CellTracker™ Blue CMF2HC working solution to the cells.
 Incubate for 15-45 minutes at 37°C under appropriate growth conditions.

» Remove the working solution and replace it with fresh, pre-warmed culture medium.

¢ |ncubate the cells for an additional 30 minutes at 37°C to allow for modification and secretion
of any unconjugated dye.

» Image the cells using a fluorescence microscope with a filter set appropriate for the DAPI or
violet channel (Excitation/Emission: ~371/464 nm).[1][6]

Staining Protocol for Suspension Cells
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Start: Suspension cells in culture

Harvest cells by centrifugation

:

Resuspend cells in pre-warmed working solution

:

Incubate for 15-45 minutes at 37°C

:

Centrifuge and remove working solution

:

Add fresh culture medium

:

Dispense cells for imaging or further culture

Image with fluorescence microscope

Click to download full resolution via product page

Workflow for staining suspension cells.

* Harvest suspension cells by centrifugation and aspirate the supernatant.
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Gently resuspend the cell pellet in the pre-warmed CellTracker™ Blue CMF2HC working
solution.

Incubate for 15-45 minutes at 37°C under appropriate growth conditions.
Centrifuge the cells to pellet them and remove the working solution.
Resuspend the labeled cells in fresh culture medium.

Dispense the cells onto a slide or into a new culture vessel for imaging or further
experiments.

Image the cells using a fluorescence microscope with a filter set appropriate for the DAPI or
violet channel (Excitation/Emission: ~371/464 nm).[1][6]

Applications

Cell Tracking and Migration: The stable, long-term labeling allows for monitoring cell
movement in vitro and in vivo.[6]

Cell Proliferation: The dye is inherited by daughter cells, allowing for the tracking of cell
division.[2]

Cytotoxicity Assays: The fluorescence intensity can be correlated with cell viability.[6]

Microbial Susceptibility Testing: Can be used for the rapid determination of antibiotic
sensitivity in microorganisms.[6]

Troubleshooting and Considerations

Low Staining: Increase the concentration of the dye or the incubation time. Ensure the
working solution is freshly prepared and warmed to 37°C.

High Background: Ensure the wash step after staining is thorough to remove any unbound
dye.

Cell Toxicity: While generally non-toxic at recommended concentrations, some cell types
may be more sensitive. If cytotoxicity is observed, reduce the dye concentration or

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0001826_CellTracker_Probes_PI.pdf
https://www.invivochem.com/celltracker-blue-cmf2hc-dye.html
https://www.invivochem.com/celltracker-blue-cmf2hc-dye.html
http://www.ulab360.com/files/prod/manuals/201604/14/6834001.pdf
https://www.invivochem.com/celltracker-blue-cmf2hc-dye.html
https://www.invivochem.com/celltracker-blue-cmf2hc-dye.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8470942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

incubation time. An MTT assay can be performed to confirm no reduction in cell viability at
the working concentration.[6]

» Photostability: The fluorescence is reasonably photostable for microscopic examination.[1]

o Fixation: The dye-thioether adduct can be fixed with aldehyde fixatives, allowing for long-
term sample storage.

Conclusion

CellTracker™ Blue CMF2HC is a robust and reliable fluorescent probe for long-term cell
labeling and tracking. Its ease of use, stability, and low cytotoxicity make it a valuable tool for a
wide range of applications in fluorescence microscopy, particularly in studies involving cell
migration, proliferation, and viability. Adherence to the provided protocols will help ensure
optimal and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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